4-(N,N-diethylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C25H26N4O3S2/c1-4-28(5-2)34(31,32)21-11-9-20(10-12-21)24(30)29(17-19-7-6-14-26-16-19)25-27-22-13-8-18(3)15-23(22)33-25/h6-16H,4-5,17H2,1-3H3
• InChI Key: XPCJBQFBJDWLCF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H26N4O3S2 and its molecular weight is 494.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Complexes of similar compounds, like 4-((pyridin-2-ylmethylene)amino)-N-(thiazol-2-yl)benzene sulfonamide, have been synthesized and characterized using various analytical techniques such as FT-IR, electronic, EI mass, and Powder XRD spectra. These methods provide insights into the structural and compositional aspects of these compounds (Vellaiswamy & Ramaswamy, 2017).

Anticancer Activity

• Certain derivatives of this chemical, like N-cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide, have shown efficacy in inhibiting vascular endothelial growth factor receptor-2 (VEGFR-2), which plays a crucial role in cancer cell growth and metastasis. These compounds have demonstrated significant anticancer activity in various human cancer cell lines (Borzilleri et al., 2006).

Chemical Interactions and Reactions

• The compound has been involved in studies exploring its interactions and reactions with other chemicals. For example, studies on alternative products in cyclocondensation reactions and the synthesis of intermediate compounds for pharmaceuticals have included similar chemicals, providing valuable information on their chemical behavior and potential applications (Krauze et al., 2007).

Pharmaceutical Intermediate

• Research has been conducted on the synthesis of key intermediates of pharmaceuticals like Tianeptine, using compounds structurally similar to 4-(N,N-diethylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide. This demonstrates its potential use in the pharmaceutical industry for drug development (Xiu-lan, 2009).

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Given its structure, it could potentially interfere with pathways involving its target proteins or enzymes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound are not well-studied. Its solubility in organic solvents suggests it may be absorbed in the body. Its water solubility is less than 01 g/100 mL at 20 ºC , which may affect its bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown due to the lack of studies on this specific compound .